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Compound of Interest

Compound Name: AT13148

Cat. No.: B1683962

For researchers, scientists, and drug development professionals utilizing the multi-AGC kinase
inhibitor AT13148, ensuring its proper disposal is a critical component of laboratory safety and
environmental responsibility. In the absence of a specific Safety Data Sheet (SDS) with explicit
disposal instructions from the manufacturer, a cautious and informed approach based on the
compound's nature and general hazardous waste guidelines is paramount.

AT13148 is an orally active, ATP-competitive inhibitor investigated for its potent anti-tumor
activity.[1] As with many compounds developed for cancer research, it should be handled as a
potentially hazardous substance. This necessitates a comprehensive disposal plan that
minimizes risk to personnel and the environment.

Recommended Disposal Procedures

The following procedures are based on best practices for the disposal of potent, biologically
active small molecules and antineoplastic agents. It is crucial to consult your institution's
Environmental Health and Safety (EHS) department to ensure compliance with local, state, and
federal regulations.

1. Personal Protective Equipment (PPE):

Before handling AT13148 in any form (solid or in solution), appropriate PPE must be worn. This
includes:

e Double gloving: Use chemotherapy-rated gloves.
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e Lab coat: A disposable or dedicated lab coat is recommended.
e Eye protection: Safety glasses with side shields or goggles are essential.

» Respiratory protection: A fit-tested N95 respirator or higher should be used when handling
the powder form to avoid inhalation.

2. Waste Segregation:

All waste contaminated with AT13148 must be segregated from general laboratory waste.
Establish designated, clearly labeled waste containers for:

o Solid Waste: This includes contaminated gloves, bench paper, pipette tips, vials, and any
other disposable materials that have come into contact with AT13148.

» Liquid Waste: This includes unused or spent solutions of AT13148, as well as the first rinse
of any glassware or equipment.

o Sharps Waste: Needles, syringes, or other sharps contaminated with AT13148 should be
placed in a designated, puncture-resistant sharps container for hazardous chemical waste.

3. Disposal of Solid Waste:

Contaminated solid waste should be collected in a designated, leak-proof container lined with a
heavy-duty plastic bag. The container must be clearly labeled with "Hazardous Waste,"
"Cytotoxic Waste," and the chemical name "AT13148."

4. Disposal of Liquid Waste:

e Unused Solutions: Unused or expired solutions of AT13148 should be collected in a
designated, leak-proof, and chemically resistant container. The container must be clearly
labeled with "Hazardous Waste," "Cytotoxic Waste," and the chemical name "AT13148,"
along with the solvent used (e.g., DMSO).

e Aqueous Solutions: Due to the potential for environmental toxicity, agueous solutions
containing AT13148 should not be disposed of down the drain. They must be collected as
hazardous liquid waste.
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» Glassware Decontamination: Glassware that has contained AT13148 should be rinsed with a
suitable solvent (e.g., ethanol or a surfactant-based cleaning solution) to remove any
residue. The first rinseate must be collected as hazardous liquid waste. Subsequent rinses
with water can typically be disposed of down the drain, but confirm this with your institution's
EHS guidelines.

5. Final Disposal:

All segregated and properly labeled AT13148 waste must be disposed of through your
institution's hazardous waste management program. This typically involves collection by a
licensed hazardous waste disposal company. Never dispose of AT13148 waste in the regular
trash or down the sewer system.

Key Chemical and Handling Information

To facilitate safe handling and disposal, a summary of AT13148's relevant properties is
provided below.

Property Value

Chemical Formula C17H16CINsO

Molecular Weight 313.78 g/mol [2]

CAS Number 1056901-62-2[2]

Solubility Soluble in DMSO (up to 62 mg/mL)[3]
Storage (Powder) -20°C[4]

Storage (in Solvent) -80°C[5]

Experimental Protocols Referenced

While no specific experimental protocols for the disposal of AT13148 are available, the
recommended procedures are derived from established guidelines for handling and disposing
of hazardous pharmaceutical compounds and antineoplastic agents. These protocols
emphasize containment, segregation, and proper waste stream management to mitigate
exposure and environmental contamination.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1683962?utm_src=pdf-body
https://www.benchchem.com/product/b1683962?utm_src=pdf-body
https://www.benchchem.com/product/b1683962?utm_src=pdf-body
https://www.benchchem.com/product/b1683962?utm_src=pdf-body
https://www.acebiolab.com/product_image/images/products/Figure/Chemical/C5052/Datasheet-ACE-C5052%20AT13148.pdf?t=20240119022213
https://www.acebiolab.com/product_image/images/products/Figure/Chemical/C5052/Datasheet-ACE-C5052%20AT13148.pdf?t=20240119022213
https://www.targetmol.com/compound/at13148
https://immunomart.com/product/at13148/
https://dcchemicals.com/product_show-AT13148.html?datasheet=datasheet
https://www.benchchem.com/product/b1683962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Visualizing the Disposal Workflow

To provide a clear, step-by-step visual guide for the proper disposal of AT13148, the following
workflow diagram has been generated.
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Click to download full resolution via product page
AT13148 Disposal Workflow

Disclaimer: The information provided here is intended as a guide and is based on general best
practices for handling hazardous research chemicals. Always prioritize your institution's specific
safety and disposal protocols and consult with your Environmental Health and Safety
department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. amgen.com [amgen.com]

e 2. acebiolab.com [acebiolab.com]

o 3.AT13148 | PKA| S6 Kinase | ROCK | Akt | SGK | TargetMol [targetmol.com]
e 4.AT13148 - Immunomart [immunomart.com]

e 5.AT13148 Datasheet DC Chemicals [dcchemicals.com]

 To cite this document: BenchChem. [Navigating the Disposal of AT13148: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683962#at13148-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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